Cas no 2680737-92-0 (5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid)

• Product Name: 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid
• CAS No: 2680737-92-0
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5648437
• PubChem ID: 165916987
• Update Time: 2025-05-25

5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282127
• 2680737-92-0
• 5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-2-yl}pent-2-ynoic acid
• 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid

• Inchi： 1S/C14H19NO4/c1-2-11-19-14(18)15-10-6-5-8-12(15)7-3-4-9-13(16)17/h2,12H,1,3,5-8,10-11H2,(H,16,17)
• InChI Key： YQNGKHFRLDNVOZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCCCC1CCC#CC(=O)O)=O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid

Introduction to 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}pent-2-ynoic Acid (CAS No. 2680737-92-0)

5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid, identified by its CAS number 2680737-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its therapeutic applications. The structure of this molecule incorporates several key functional groups, including a pent-2-ynoic acid moiety and a piperidinyl substituent, which contribute to its unique chemical properties and reactivity.

The pent-2-ynoic acid component of the molecule is particularly noteworthy due to its triple bond functionality, which can participate in various chemical reactions such as addition and condensation reactions. This feature makes it a valuable building block for synthesizing more complex molecules. Additionally, the presence of a prop-2-en-1-yloxy group introduces an ether linkage, which can influence the solubility and metabolic stability of the compound. These structural features collectively contribute to the compound's potential utility in drug design and development.

The piperidinyl ring is another critical element in this molecule, providing a nitrogen-rich scaffold that is commonly found in biologically active compounds. Piperidine derivatives are known for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The incorporation of the piperidinyl moiety into 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid suggests that this compound may exhibit similar biological activities or serve as a precursor for developing new therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}pent-2-ynoic acid make it a promising candidate for further investigation in these areas. For instance, the triple bond in the pentynoic acid moiety can be utilized to develop prodrugs or to target specific enzymatic pathways, while the piperidinyl ring can enhance binding affinity to biological targets.

One of the most exciting aspects of this compound is its potential application in the field of drug discovery. Researchers have been exploring ways to leverage its structural features to develop new treatments for various diseases. For example, studies have shown that piperidine derivatives can interact with biological targets in unique ways, leading to potent pharmacological effects. The presence of both the propenyl ether and the piperidinyl group in 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yloxypiperidinyl}pentynoic acid suggests that it may have multiple points of interaction with biological systems, enhancing its potential as a therapeutic agent.

The synthesis of this compound involves several sophisticated chemical steps, including protection-deprotection strategies and regioselective reactions. The introduction of the propenyl ether group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the installation of the piperidinyl moiety necessitates precise synthetic methodologies to avoid unwanted side products. These challenges highlight the need for advanced synthetic techniques and expertise in organic chemistry.

In conclusion, 5-{1-(propenol yloxy)carbonylpiperidin yl}pent - 2 - ynoic acid (CAS No. 2680737 - 92 - 0) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.